Cas no 19427-82-8 (Selinidin)

Selinidin Properties

Names and Identifiers

• Selinidin
• (R)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl (Z)-2-methylbut-2-enoate
• Secryptotaenin A
• [ "" ]
• Jatamansin
• (Z)-2-Methyl-2-butenoic acid [(S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl] ester
• RRHCDWLSHIIIIT-GHAIFCDISA-N
• CS-0016682
• Crotonic acid, 2-methyl-, ester with 9,10-dihydro-9-hydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one, (Z)-(S)-
• HY-N1278
• [(9S)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• XS163803
• (S,Z)-8,8-Dimethyl-2-oxo-2,8,9,10-tetrahydropyrano[2,3-f]chromen-9-yl 2-methylbut-2-enoate
• (Z)-2-Methyl-but-2-enoic acid 8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]-chromen-9-yl ester
• AKOS040762327
• [(9S)-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-h]chromen-9-yl] (Z)-2-methylbut-2-enoate
• DTXSID301318639
• 2-Butenoic acid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, [S-(Z)]-
• 8,8-Dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-9-yl (2Z)-2-methyl-2-butenoate #
• 2-Butenoic acid, 2-methyl-, (9S)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• Selenedin
• 19427-82-8
• SELINIDIN
• MLS000863586
• MLSMR
• Lomatin; (R)-form, O-Angeloyl
• SMR000440744
• DA-67531
• +Expand

• InChIKey： RRHCDWLSHIIIIT-NVWZYQMFSA-N
• Inchi： InChI=1S/C19H20O5/c1-5-11(2)18(21)22-15-10-13-14(24-19(15,3)4)8-6-12-7-9-16(20)23-17(12)13/h5-9,15H,10H2,1-4H3/b11-5-/t15-/m1/s1
• SMILES： C/C=C(/C)\C(=O)O[C@@H]1Cc2c(ccc3c2oc(=O)cc3)OC1(C)C

Computed Properties

• Exact Mass: 328.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 328.13107373g/mol
• Heavy Atom Count: 24
• Complexity: 589
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• LogP: 3.38450
• PSA: 65.74000
• Boiling Point: 476.0±45.0 °C at 760 mmHg
• Melting Point: 97-98 ºC
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 209.7±28.8 °C
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• Color/Form: Oil
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Prionosciadium thapsoides